The molecular-level design of non-fullerene acceptors (NFAs) is crucial for enhancing the efficiency of polymer solar cells (PSCs). Here, we investigate the influence of NFA symmetry on bulk-heterojunction (BHJ) PSC performance. Our study introduces a series of closely related asymmetric NFA architectures (A-D-D type and A-DA'D-D type) and compares them with traditional symmetric NFAs. We find that BHJ PSCs using symmetric NFAs outperform those with asymmetric NFAs, achieving power conversion efficiencies (PCEs) of 10%–17% compared with 0.1%–3% for asymmetric NFAs. Analysis reveals that the lower performance of asymmetric NFAs results from disrupted end group-end group stacking in the NFA crystal network, which further causes reduced electron mobility, weaker crystallinity, slower hole transfer, and higher rates of exciton recombination in BHJ blends. These findings provide valuable insights for designing high-performance NFAs in the future.

Assigning oxidation states and understanding the oxygen redox mechanism is crucial for designing superior cathode materials in lithium-ion batteries. The working mechanism of stoichiometric LiNiO2 has been regarded as Ni-dominant redox with partial O contribution through covalent Ni-O bonding for several decades. However, in this issue of Joule, Morris, Grey, and co-workers reported that Ni rarely participates in the redox reaction, and oxygen primarily acts as the redox center through a combination of experimental analysis and computational prediction. Also, the highly reactive singlet O2 formation mechanism was elucidated. This work provides an opportunity to reassess the current understanding of conventional cathode materials.

Granular energy technologies with smaller unit sizes and costs deploy faster, create more jobs, and distribute benefits more widely than lumpy large-scale alternatives. These characteristics of granularity align with the aims of fiscal stimulus in response to COVID-19. We analyze the technological granularity of 93 green recovery funding programs in France, Germany, South Korea, and the UK that target £72.9 billion for low-carbon energy technologies and infrastructures across five emissions-intensive sectors. We find that South Korea’s “New Deal” program is the most technologically granular with strong weighting toward distributed renewables, smart technologies, electric vehicle charge points, and other relatively low unit cost technologies that are quick to deploy. The UK has the least granular portfolio, concentrating large amounts of public money on small numbers of mega-scale energy projects with high implementation risks. We demonstrate how technological granularity has multiple desirable characteristics of green recovery: jobs, speed, and distributed benefits.

Europe’s electricity transmission expansion suffers many delays, despite its significance for integrating renewable electricity. A hydrogen network reusing the existing gas network could not only help to supply the demand for low-emission fuels but could also balance variations in wind and solar energies across the continent and thus avoid power grid expansion. Our investigation varies the allowed expansion of electricity and hydrogen grids in net-zero CO2 scenarios for a sector-coupled European energy system, capturing transmission bottlenecks, renewable supply and demand variability, and pipeline retrofitting and geological storage potentials. We find that a hydrogen network connecting regions with low-cost and abundant renewable potentials to demand centers, electrofuel production, and cavern storage sites reduces system costs by up to 26 bn€/a (3.4%). Although expanding both networks together can achieve the largest cost reductions, by 9.9%, the expansion of neither is essential for a net-zero system as long as higher costs can be accepted and flexibility options allow managing transmission bottlenecks.

Here, we present protonic ceramic fuel cells (PCFCs) that achieve the internal dry reforming of methane (DRM) at 550°C–650°C to simultaneously generate power, produce syngas or hydrogen as chemical building blocks, and to mitigate two harmful greenhouse gases. We developed an oxide-supported in situ exsolved Ni-Ru catalyst (Sm0.2Ce0.7Ni0.1Ru0.05O2-δ, i.e., SDC-Ni-Ru). The in situ exsolved Ru clusters favor the CO2 activation step, while the Ni clusters promote the CH4 activation. The synergy between Ni and Ru clusters simultaneously improves the CH4 and CO2 activation, enhancing the DRM activity. Additionally, we discovered that the Ru clusters alter the DRM pathway, favoring the formation of monodentate carbonate species, which subsequently accelerates the oxidization of −CH∗ species on Ni clusters and improves the coking tolerance. The PCFCs equipped with this SDC-Ni-Ru internal DRM catalyst attain exceptional and durable power densities using a mixture of CH4 and CO2 as the fuel, setting a record for DRM-PCFCs.

Jeffrey Gifford is a PhD Candidate in the Advanced Energy Systems program sponsored by National Renewable Energy Laboratory (NREL) and the Colorado School of Mines. He previously earned his M. and BS in Mechanical Engineering from the University of Colorado – Boulder and Purdue University, respectively, and has worked at NREL as a graduate researcher. His research interests include energy storage systems for economy-wide decarbonization and long-duration, particle-based thermal energy storage systems using a multi-method approach, including computational fluid dynamics, dynamic integrated system modeling, and mixed-integer linear programming for design and dispatch optimization.Janna Martinek is a researcher in the Thermal Energy Systems group at the National Renewable Energy Laboratory (NREL). She received her PhD in Chemical Engineering from the University of Colorado – Boulder prior to joining NREL. Her work includes predictive performance modeling and analysis of concentrating solar power (CSP), solar thermochemical and thermal energy storage (TES) systems, computational fluid dynamics modeling, and analysis of dispatch optimization and grid integration of CSP and TES technologies.Xingchao Wang is a joint appointment researcher to the National Renewable Energy Laboratory (NREL). He is a research faculty of the Mechanical Engineering Department at Colorado School of Mines. Dr. Wang received his PhD in Mechanical Engineering from Lehigh University and BE in Thermal Engineering from Tsinghua University. His expertise lies in heat transfer, thermodynamics, and conventional and renewable energy systems designing and modeling. He is working on energy conversion, storage research, and technology development using renewable energy sources.Zhiwen Ma is a senior engineer in the Thermal Systems R&D Group at National Renewable Energy Laboratory (NREL). He received his PhD in Mechanical Engineering from the Georgia Institute of Technology. Zhiwen is leading the research projects on long-duration energy storage using particle-based thermal energy storage, thermal and electrochemical modeling for hydrogen production, and solar fuel processes. He has expertise in computational modeling and experimental testing, renewable solution and system development, component performance, and cost analysis. He has published over 70 peer-reviewed papers and was awarded 12 patents.

Rechargeable lithium metal batteries (LMBs) hold promise to deliver high energy densities, but their commercial application is hampered by challenges such as inhomogeneous lithium deposition or capacity fading due to irreversible processes at electrode interfaces. Focusing on polymer-based electrolytes, the importance of realistic benchmarks in energy density as well as key characteristics governing the cycling reversibility of cells are thoroughly discussed, evaluating projected energy densities of lab-scale and multilayered pouch cells. To facilitate a meaningful comparison of reported cell data, the average energy released per cycle is highlighted as a metric. In addition, the electrochemical performance of polymer-based systems is compared with liquid- and ceramic-based systems, covering recent advances while offering perspectives toward further advancement of high performance and durable energy storage applications based on LMBs.

Introducing a new redox cycle into (electro)catalysts can activate reactants, enabling novel functionality. Here, we report that early transition metals (TMs) with vacant d orbitals (d0-oxoanions) directly participate in and accelerate the alkaline oxygen evolution reaction (OER) via a redox cycle associated with early TM-peroxo species [M-(O2)2−]. Interestingly, the metal-peroxo cycles both induced by hydrogen peroxide (H2O2) and OER intermediates have similar characteristics, making it possible to modulate the OER performance using d0-oxoanions that react with H2O2 as enhancers. This principle was successfully integrated into practical electrolysis systems with the anode side extended to typical OER catalysts. Among them, tungstate-modified iron-nickel (oxy)hydroxide (W/FeNiOOH) exhibited current densities of 7.87 and 4.26 A cmgeo−2 at 2.0 Vcell in water electrolysis while running in 1.0 M KOH and 1.0 wt % K2CO3 electrolyte, respectively. Our finding provides universal platforms demonstrating a controllable strategy toward electrochemical oxygen activation using the electrophilic peroxo cycle.

Despite striking progress toward improving the photovoltaic (PV) performance of organic solar cells (OSCs) with recent Y-series non-fullerene acceptors (Y-NFAs), knowledge about their outdoor performance under real-world conditions and photodegradation mechanisms remains elusive, which is urgently needed to close the lab-to-fab gap of OSCs. Herein, for the first time, we study the structure-outdoor-stability relationship of Y-NFAs. We show that Y-NFAs with long internal side-chains exhibit high energy barriers for photoisomerization, and fluorinated end-groups can enhance the structural confinement to inhibit the photodegradation pathway and thereby improve device stability. Furthermore, the performance loss of Y-NFA-based OSCs under illumination is mainly driven by increased trap-assisted recombination over time. The structure-stability correlation and demonstration of outdoor performance of these state-of-the-art Y-NFA cells provided in this study highlight molecular engineering of device stability control to minimize power output losses in real-world climates.

The need to power off-grid electronics such as Internet-of-Things (IoT) sensors has stimulated extensive research on energy conversion from the environment into electricity. However, it is challenging to provide sustainable electricity at night when photovoltaic systems no longer operate. In this work, we demonstrate a low-cost continuous electricity generator to convert the diurnal temperature variation to electricity via a charging-free thermally regenerative electrochemical cycle (TREC) with the assistance of graphene as a bifunctional solar absorber and radiative cooler. This TREC system with lithium ferrocyanide and lithium iron phosphate can achieve a thermoelectric efficiency of 19.91% relative to Carnot efficiency, almost five times the highest efficiency of reported charging-free TRECs. The maximum power density also exceeds ten times the best reported charging-free TRECs. The experimental rooftop demonstration shows its practical capability for self-power supply at both daytime and night with greatly enhanced power density compared with other thermoelectric generators at night.